Cas no 3568-24-9 (1-Propanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-)

• Product Name: 1-Propanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• CAS No: 3568-24-9
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• CID: 314262
• PubChem ID: 24352
• Update Time: 2025-04-19

1-Propanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]propan-1-one
• 1-(10-(3-(Dimethylamino)propyl)phenothiazin-2-yl)-1-propanone
• 10-(3-Dimethylaminopropyl)-2-propionylphenothiazine
• 1497CB
• 1-Propanone, 1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]-
• 2-Propionyl-10-(3-Dimethylaminopropyl)phenothiazine
• 2-Propionylpromazine
• BAY 188
• Bayer 188
• Combelen
• Combilen
• Propionpromazine
• Propionylpromazine
• Propiopromazine
• 1-[10-[3-(DIMETHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-2-YL]PROPAN-1-ONE
• PROPIONYLPROMAZINE [MI]
• SCHEMBL1150446
• NCGC00162309-01
• UNII-Y1BCT334I7
• 1-Propanone, 1-(10-(3-(dimethylamino)propyl)phenothiazin-2-yl)-
• NS00004016
• 3-Propionyl-10-(3'-dimethylaminopropyl)phenothiazin
• ZQTVCQIJTREKSP-UHFFFAOYSA-N
• NCGC00015838-08
• Oprea1_305223
• BDBM50408509
• 3568-24-9
• NCGC00015838-02
• PROPIONYLPROMAZINE [MART.]
• SDCCGSBI-0050965.P002
• 1-(10-[3-(Dimethylamino)propyl]-10H-phenothiazin-2-yl)-1-propanone #
• CCG-205072
• EINECS 222-662-1
• Lopac-P-7780
• NCGC00015838-01
• 1-Propanone, 1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-(3-dimethylaminopropyl)phenothiazin-2-yl]propan-1-one hydrochloride
• PROPIONYLPROMAZIME
• DTXSID3046950
• DB11540
• Q27294135
• Y1BCT334I7
• NCGC00015838-04
• 1-(10-(3-(Dimethylamino)propyl)-10H-phenothiazin-2-yl)propan-1-one
• CHEMBL41169
• Propionylpromazone
• NCGC00015838-03
• 1-Propanone, 1-(10-(3-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-
• Lopac0_000992
• NCGC00162309-02
• DA-66933
• PROPIONYLPROMAZINE (MART.)
• DTXCID1026950
• 1-{10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl}propan-1-one
• Combolen

• Inchi： 1S/C20H24N2OS/c1-4-18(23)15-10-11-20-17(14-15)22(13-7-12-21(2)3)16-8-5-6-9-19(16)24-20/h5-6,8-11,14H,4,7,12-13H2,1-3H3
• InChI Key： ZQTVCQIJTREKSP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(CC)=O)C=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 340.16112
• Monoisotopic Mass: 340.160934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 48.8

Experimental Properties

• Density: 1.138
• Melting Point: 69-70°
• Boiling Point: 507.4 °C at 760 mmHg
• Flash Point: 260.7 °C
• Refractive Index: 1.601
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines